6-Chloro-1-oxo-1-(3-trifluoromethoxyphenyl)hexane
Overview
Description
6-Chloro-1-oxo-1-(3-trifluoromethoxyphenyl)hexane is a chemical compound with the molecular formula C13H14ClF3O2 . It is used in various scientific and industrial applications .
Molecular Structure Analysis
The molecular structure of 6-Chloro-1-oxo-1-(3-trifluoromethoxyphenyl)hexane consists of a hexane backbone with a chloro group at the 6th carbon, an oxo group at the 1st carbon, and a trifluoromethoxyphenyl group also attached to the 1st carbon .Physical And Chemical Properties Analysis
The physical and chemical properties of 6-Chloro-1-oxo-1-(3-trifluoromethoxyphenyl)hexane include its molecular formula (C13H14ClF3O2) and its associated CID (24726788) . Further details about its melting point, boiling point, density, and other properties are not provided in the available resources .Scientific Research Applications
Pharmaceutical Development
The trifluoromethyl group in compounds like 6-Chloro-1-oxo-1-(3-trifluoromethoxyphenyl)hexane is often associated with a range of pharmacological activities. This chemical structure can be utilized in the development of new drug molecules, particularly because fluorine atoms can significantly affect the biological activity of pharmaceuticals .
Agrochemical Formulation
Fluorine-containing compounds have applications in agrochemicals due to their unique properties. The compound could be explored for its potential use in the development of pesticides or herbicides, where the trifluoromethoxyphenyl group may impart specific desirable characteristics such as stability and effectiveness .
Material Science
In material science, the introduction of fluorinated compounds can alter the properties of materials, such as increasing resistance to solvents and chemicals. The compound could be investigated for its potential to enhance the properties of polymers or coatings .
Catalysis
The trifluoromethyl group is known to influence the reactivity and selectivity in catalytic processes. Research into the use of 6-Chloro-1-oxo-1-(3-trifluoromethoxyphenyl)hexane as a catalyst or a component in catalytic systems could lead to advancements in synthetic chemistry .
Medical Imaging
Fluorinated compounds are valuable in medical imaging, particularly in positron emission tomography (PET). The compound’s structure could be modified for use as a radiotracer or contrast agent, aiding in the diagnosis of diseases .
Organic Synthesis
This compound can serve as an intermediate or a reagent in organic synthesis, contributing to the synthesis of complex molecules. Its unique structure could be beneficial in constructing molecules with specific configurations or functionalities .
Environmental Science
Research into the environmental fate and transport of fluorinated compounds is crucial. This compound could be studied to understand its behavior in the environment and its potential impact on ecosystems .
Electronics Industry
Fluorinated compounds are used in the electronics industry for their unique electrical properties. The compound could be explored for its potential application in the production of semiconductors or other electronic components .
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
6-chloro-1-[3-(trifluoromethoxy)phenyl]hexan-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14ClF3O2/c14-8-3-1-2-7-12(18)10-5-4-6-11(9-10)19-13(15,16)17/h4-6,9H,1-3,7-8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LQUNGNOQEGPKPH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)OC(F)(F)F)C(=O)CCCCCCl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14ClF3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90645181 |
Source
|
| Record name | 6-Chloro-1-[3-(trifluoromethoxy)phenyl]hexan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90645181 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
294.69 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Chloro-1-oxo-1-(3-trifluoromethoxyphenyl)hexane | |
CAS RN |
898786-28-2 |
Source
|
| Record name | 6-Chloro-1-[3-(trifluoromethoxy)phenyl]-1-hexanone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=898786-28-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 6-Chloro-1-[3-(trifluoromethoxy)phenyl]hexan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90645181 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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